Cephalonic acid
Cephalonic acid
Brand Name:
Vulcanchem
CAS No.:
18456-04-7
VCID:
VC21070479
InChI:
InChI=1S/C25H36O4/c1-14(2)7-6-8-15(3)17-9-10-25(5)13-18-16(4)11-20(26)22(18)23(24(28)29)21(27)12-19(17)25/h7,11,15,17-19,21,27H,6,8-10,12-13H2,1-5H3,(H,28,29)/b23-22-/t15-,17+,18+,19-,21?,25+/m0/s1
SMILES:
CC1=CC(=O)C2=C(C(CC3C(CCC3(CC12)C)C(C)CCC=C(C)C)O)C(=O)O
Molecular Formula:
C25H36O4
Molecular Weight:
400.5 g/mol
Cephalonic acid
CAS No.: 18456-04-7
Cat. No.: VC21070479
Molecular Formula: C25H36O4
Molecular Weight: 400.5 g/mol
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 18456-04-7 |
|---|---|
| Molecular Formula | C25H36O4 |
| Molecular Weight | 400.5 g/mol |
| IUPAC Name | (1R,3R,7Z,11S,12R)-9-hydroxy-1,4-dimethyl-12-[(2S)-6-methylhept-5-en-2-yl]-6-oxotricyclo[9.3.0.03,7]tetradeca-4,7-diene-8-carboxylic acid |
| Standard InChI | InChI=1S/C25H36O4/c1-14(2)7-6-8-15(3)17-9-10-25(5)13-18-16(4)11-20(26)22(18)23(24(28)29)21(27)12-19(17)25/h7,11,15,17-19,21,27H,6,8-10,12-13H2,1-5H3,(H,28,29)/b23-22-/t15-,17+,18+,19-,21?,25+/m0/s1 |
| Standard InChI Key | YNWCHERLWLNYDO-ZWQYIRPLSA-N |
| Isomeric SMILES | CC1=CC(=O)/C/2=C(/C(C[C@H]3[C@H](CC[C@@]3(C[C@H]12)C)[C@@H](C)CCC=C(C)C)O)\C(=O)O |
| SMILES | CC1=CC(=O)C2=C(C(CC3C(CCC3(CC12)C)C(C)CCC=C(C)C)O)C(=O)O |
| Canonical SMILES | CC1=CC(=O)C2=C(C(CC3C(CCC3(CC12)C)C(C)CCC=C(C)C)O)C(=O)O |
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